Cas no 953205-16-8 (4-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide
• CAS No: 953205-16-8
• MF: C₁₇H₂₁ClN₂O₂S₂
• MW: 384.943840742111
• CID: 6388073
• PubChem ID: 16888282
• Update Time: 2025-05-21

4-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide
• 4-chloro-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzenesulfonamide
• 953205-16-8
• VU0629747-1
• F5017-0863
• AKOS024490213
• 4-chloro-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]benzenesulfonamide
• 4-chloro-N-({1-[(thiophen-2-yl)methyl]piperidin-4-yl}methyl)benzene-1-sulfonamide

• Inchi： 1S/C17H21ClN2O2S2/c18-15-3-5-17(6-4-15)24(21,22)19-12-14-7-9-20(10-8-14)13-16-2-1-11-23-16/h1-6,11,14,19H,7-10,12-13H2
• InChI Key： URXHEZCMFXCEQW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NCC1CCN(CC2=CC=CS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 384.0732980g/mol
• Monoisotopic Mass: 384.0732980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86Ų

Additional information on 4-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide

4-Chloro-N-({1-(Thiophen-2-Yl)Methylpiperidin-4-Yl}Methyl)Benzene-1-Sulfonamide: A Comprehensive Overview

4-Chloro-N-({1-(Thiophen-2-Yl)Methylpiperidin-4-Yl}Methyl)Benzene-1-Sulfonamide, identified by the CAS registry number 953205-16-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound, which belongs to the sulfonamide class, has garnered attention due to its unique structural features and promising applications in drug design and material science.

The molecular structure of this compound is characterized by a benzene ring substituted with a chlorine atom at the para position and a sulfonamide group at the meta position. The sulfonamide group is further substituted with a piperidine ring, which is connected to a thiophene moiety via a methylene bridge. This intricate architecture endows the compound with distinct electronic and steric properties, making it an attractive candidate for further exploration in chemical research.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The presence of the thiophene ring in this compound suggests potential biological activity, which could be exploited for therapeutic purposes. Additionally, the piperidine ring contributes to the compound's flexibility and ability to form hydrogen bonds, further enhancing its potential as a bioactive molecule.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and oxidation steps. The synthesis strategy typically begins with the preparation of the thiophene derivative, followed by its coupling with a piperidine intermediate. The final step involves introducing the sulfonamide group onto the benzene ring, resulting in the complete structure of 4-chloro-N-({1-(thiophen-2-yl)methylpiperidin-4-yl}methyl)benzene-1-sulfonamide.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide critical insights into the compound's molecular structure, purity, and stability, ensuring its reliability for further research and application.

The unique combination of functional groups in this compound makes it an ideal candidate for exploring its interactions with biological systems. Preliminary studies have indicated that it may exhibit moderate to high binding affinity towards certain protein targets, potentially making it a lead compound for drug development.

In conclusion, 4-chloro-N-({1-(thiophen-2-y l)methylpiperidin -4 - yl}m ethyl )benz ene -1 -s ulfon amide, CAS No. 953205 -16 -8, represents a promising molecule with diverse applications across multiple disciplines. Its complex structure and potential biological activity underscore its importance in contemporary chemical research.